![molecular formula C22H22N2O3 B4794520 N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide](/img/structure/B4794520.png)
N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide
Overview
Description
N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide, also known as Compound A, is a novel small molecule that has been extensively researched for its potential therapeutic applications in various disease conditions. The compound has shown promising results in pre-clinical studies and has been identified as a potential drug candidate for further development.
Mechanism of Action
N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A exerts its pharmacological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which plays a crucial role in the production of inflammatory mediators. By inhibiting COX-2 activity, this compound A reduces inflammation and pain associated with various disease conditions.
Biochemical and Physiological Effects:
This compound A has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor effects in various pre-clinical models. The compound has also been reported to have neuroprotective effects and has shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A in lab experiments is its high potency and selectivity towards COX-2. The compound has also been shown to have low toxicity and good pharmacokinetic properties. However, one of the limitations of using this compound A is its relatively complex synthesis process, which may limit its availability for research purposes.
Future Directions
There are several potential future directions for the research and development of N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A. One of the areas of focus is the evaluation of the compound's safety and efficacy in human clinical trials. Additionally, further research is needed to identify the optimal dosage and treatment regimen for the compound. Other potential future directions include the evaluation of the compound's potential in the treatment of other disease conditions and the development of more efficient synthesis methods for the compound.
In conclusion, this compound A is a novel small molecule that has shown promising results in pre-clinical studies for its potential therapeutic applications in various disease conditions. The compound exerts its pharmacological effects by inhibiting COX-2 activity and has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor effects. Further research is needed to evaluate the safety and efficacy of the compound in human clinical trials and to identify its optimal dosage and treatment regimen.
Scientific Research Applications
N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A has been extensively studied for its potential therapeutic applications in various disease conditions, including cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in pre-clinical studies, and further research is ongoing to evaluate its safety and efficacy in humans.
properties
IUPAC Name |
N-(2-cyclohexyl-1,3-dioxoisoindol-5-yl)-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3/c25-20(13-15-7-3-1-4-8-15)23-16-11-12-18-19(14-16)22(27)24(21(18)26)17-9-5-2-6-10-17/h1,3-4,7-8,11-12,14,17H,2,5-6,9-10,13H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJUOANWPQLRWMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.